Ethyl [(1,3,4-thiadiazol-2-ylamino)thioxomethyl]carbamate

• CAS No.: 34867-44-2
• Molecular Formula: C6H8N4O2S2
• Molecular Weight: 232.3 g/mol
• IUPAC Name: ethyl N-(1,3,4-thiadiazol-2-ylcarbamothioyl)carbamate
• InChI: InChI=1S/C6H8N4O2S2/c1-2-12-6(11)9-4(13)8-5-10-7-3-14-5/h3H,2H2,1H3,(H2,8,9,10,11,13)
• InChI Key: ICOMLLLKPYLHJL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC(=S)NC1=NN=CS1

Description

Ethyl [(1,3,4-thiadiazol-2-ylamino)thioxomethyl]carbamate is a useful research compound. Its molecular formula is C6H8N4O2S2 and its molecular weight is 232.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 19.2 g (190 mM) of 2-amino-1,3,4-thiadiazole in 200 ml of acetonitrile were added in one portion 25 g (190 mM) of ethoxycarbonyl isothiocyanate. The reaction mixture was stirred at 24° C. for sixteen hours. The precipitate was collected by filtration, washed three times with ethyl acetate and dried to provide 35 g (80% yield) of [(1,3,4-thiadiazol-2-ylamino)thioxomethyl]carbamic acid, ethyl ester.